Cas no 2171208-45-8 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid)

3-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a chiral center at the 2-position of the pentanamido moiety, ensuring stereochemical control in peptide assembly. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. The 1-methyl-1H-pyrazole-4-carboxylic acid moiety introduces heterocyclic diversity, which can enhance peptide stability and bioactivity. This derivative is particularly valuable in solid-phase peptide synthesis (SPPS), offering compatibility with standard Fmoc-based protocols. Its structural complexity makes it suitable for constructing peptides with tailored physicochemical or pharmacological properties. The product is supplied as a high-purity material to ensure reproducible results in synthetic applications.
3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid structure
2171208-45-8 structure
Product Name:3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid
CAS No:2171208-45-8
MF:C25H26N4O5
MW:462.497745990753
CID:5963045
PubChem ID:165570000
Update Time:2025-10-29

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid
    • 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
    • EN300-1565828
    • 2171208-45-8
    • Inchi: 1S/C25H26N4O5/c1-3-8-21(23(30)27-22-19(24(31)32)13-29(2)28-22)26-25(33)34-14-20-17-11-6-4-9-15(17)16-10-5-7-12-18(16)20/h4-7,9-13,20-21H,3,8,14H2,1-2H3,(H,26,33)(H,31,32)(H,27,28,30)/t21-/m1/s1
    • InChI Key: UEAYFIYVPBFWTM-OAQYLSRUSA-N
    • SMILES: O(C(N[C@@H](C(NC1C(C(=O)O)=CN(C)N=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 462.19031994g/mol
  • Monoisotopic Mass: 462.19031994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 727
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 123Ų

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1565828-0.05g
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
2171208-45-8
0.05g
$2829.0 2023-06-04
Enamine
EN300-1565828-0.1g
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
2171208-45-8
0.1g
$2963.0 2023-06-04
Enamine
EN300-1565828-0.25g
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
2171208-45-8
0.25g
$3099.0 2023-06-04
Enamine
EN300-1565828-0.5g
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
2171208-45-8
0.5g
$3233.0 2023-06-04
Enamine
EN300-1565828-1.0g
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
2171208-45-8
1g
$3368.0 2023-06-04
Enamine
EN300-1565828-2.5g
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
2171208-45-8
2.5g
$6602.0 2023-06-04
Enamine
EN300-1565828-5.0g
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
2171208-45-8
5g
$9769.0 2023-06-04
Enamine
EN300-1565828-10.0g
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
2171208-45-8
10g
$14487.0 2023-06-04
Enamine
EN300-1565828-50mg
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
2171208-45-8
50mg
$2829.0 2023-09-24
Enamine
EN300-1565828-100mg
3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
2171208-45-8
100mg
$2963.0 2023-09-24

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid

The compound with CAS No. 2171208-45-8, known as 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and biotechnology. This compound is characterized by its complex structure, which includes a pyrazole ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a chiral pentanamide moiety. The presence of these functional groups makes it a valuable tool in peptide synthesis and medicinal chemistry.

Recent studies have highlighted the importance of chiral centers in organic molecules, particularly in the context of drug design. The (2R) configuration in this compound ensures high enantioselectivity, which is crucial for achieving desired pharmacokinetic properties. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in controlling the reactivity of the amine during synthesis. This makes the compound an ideal candidate for use in solid-phase synthesis techniques, enabling the construction of complex peptide sequences with precision.

The pyrazole ring in this molecule is another key feature, contributing to its stability and bioavailability. Pyrazoles are known for their ability to form hydrogen bonds, which can enhance the binding affinity of the compound to its target proteins. This property has been leveraged in recent research to develop novel inhibitors for various enzymes, including kinases and proteases.

One of the most exciting applications of this compound is its role in targeted drug delivery systems. By incorporating this molecule into nanoparticles or liposomes, researchers have demonstrated improved drug efficacy and reduced side effects. The chiral pentanamide moiety not only enhances solubility but also serves as a recognition element for specific receptors, enabling selective targeting of diseased cells.

Moreover, the compound has shown promise in synthetic biology, where it is used as a building block for constructing biosensors and synthetic circuits. Its ability to undergo reversible modifications under mild conditions makes it an attractive candidate for dynamic combinatorial chemistry applications.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-4-carboxylic acid represents a cutting-edge advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to push the boundaries of drug discovery and molecular engineering.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd